Cas no 54883-29-3 (Benzenamine, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-)

• Product Name: Benzenamine, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-
• CAS No: 54883-29-3
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 353419
• PubChem ID: 12463535
• Update Time: 2025-04-19

Benzenamine, 4-[2-(4-methoxyphenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-
• 4-(2-(4-METHOXYPHENYL)THIAZOL-4-YL)BENZENAMINE
• 4-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]aniline
• SCHEMBL13394699
• AKOS010520453
• 4-(2-(4-METHOXYPHENYL)-1,3-THIAZOL-4-YL)PHENYLAMINE
• DTXSID50499263
• 54883-29-3

• Inchi： 1S/C16H14N2OS/c1-19-14-8-4-12(5-9-14)16-18-15(10-20-16)11-2-6-13(17)7-3-11/h2-10H,17H2,1H3
• InChI Key： XXJPQYQMGHLTJO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 282.08282
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 48.14